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Compound of Interest

Compound Name: PSB-0739

Cat. No.: B10772090 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
PSB-0739 is a potent and highly selective, non-nucleotide competitive antagonist of the P2Y12

receptor, with a Ki value of 24.9 nM.[1][2] The P2Y12 receptor, a G protein-coupled receptor

(GPCR) primarily coupled to Gi proteins, plays a critical role in ADP-mediated platelet

aggregation and has been implicated in pain signaling and microglial activity.[3][4] Unlike

prodrugs such as clopidogrel, PSB-0739 does not require metabolic activation to exert its

inhibitory effects.[5] These characteristics make it a valuable tool for in vitro and in vivo studies

of P2Y12 receptor function in thrombosis, inflammation, and neuropathic pain.[3][6]

This document provides detailed protocols for the preparation, storage, and handling of PSB-
0739 stock solutions for research applications.

Physicochemical Properties and Solubility
A summary of the key properties of PSB-0739 is presented below. Researchers should always

refer to the batch-specific data on the Certificate of Analysis (CoA) provided by the supplier, as

values like molecular weight can vary due to hydration.[5]
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Property Value Reference

Chemical Name

1-Amino-9,10-dihydro-9,10-

dioxo-4-[[4-(phenylamino)-3-

sulfophenyl]amino]-2-

anthracenesulfonic acid

sodium salt

[5]

Molecular Formula C₂₆H₁₇N₃Na₂O₈S₂ [1][5]

Molecular Weight (M.Wt)
~609.54 g/mol (Varies by

batch)
[1][5]

CAS Number 1052087-90-7 [2]

Appearance
Solid; Green to dark green

powder
[1][2]

Purity ≥95% (HPLC) [5]

Binding Affinity (Ki)
24.9 nM for human P2Y12

receptor
[1][2]

Solubility (Water) Up to 25 mM (15.24 mg/mL) [5]

Solubility (DMSO) Up to 10 mM [1]

P2Y12 Receptor Signaling Pathway
PSB-0739 acts by blocking the P2Y12 receptor, thereby inhibiting the downstream signaling

cascade initiated by its endogenous ligand, adenosine diphosphate (ADP).
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Caption: P2Y12 receptor signaling pathway and inhibition by PSB-0739.

Experimental Protocols
4.1. Materials and Equipment

PSB-0739 solid powder

Dimethyl sulfoxide (DMSO), anhydrous
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Nuclease-free water or sterile phosphate-buffered saline (PBS)

Calibrated analytical balance

Vortex mixer

Sonicator (water bath)

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

0.22 µm syringe filter (for aqueous solutions)

4.2. Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

DMSO is a common solvent for creating high-concentration stock solutions that can be stored

at low temperatures.

Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before opening to

prevent moisture absorption.

Weigh PSB-0739: On a calibrated analytical balance, carefully weigh out the desired amount

of PSB-0739 powder. For example, to prepare 1 mL of a 10 mM stock, weigh out 0.6095 mg

(using M.Wt = 609.54 g/mol ).

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x M.Wt (

g/mol ) x 1000 (mg/g)

Mass = 0.001 L x 0.010 mol/L x 609.54 g/mol x 1000 = 0.6095 mg

Dissolve the Compound: Add the calculated volume of DMSO to the vial containing the PSB-
0739 powder. For the example above, add 100 µL of DMSO to 0.6095 mg of PSB-0739.

Ensure Complete Solubilization: Vortex the solution thoroughly for 1-2 minutes. If necessary,

briefly sonicate the vial in a water bath to ensure the compound is fully dissolved.
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Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C.

4.3. Protocol 2: Preparation of a 25 mM Stock Solution in Water

PSB-0739 is soluble in water, which is ideal for experiments where DMSO may interfere with

the assay.

Weigh PSB-0739: Weigh the desired amount of PSB-0739 powder. For example, to prepare

1 mL of a 25 mM stock solution, weigh 15.24 mg.

Add Solvent: Add the appropriate volume of nuclease-free water (or sterile PBS) to the

powder.

Promote Dissolution: Vortex the solution vigorously. Complete dissolution may require

assistance. Use of an ultrasonic water bath is recommended to facilitate solubilization.[2]

Sterilization (Critical): Once fully dissolved, filter the aqueous stock solution through a 0.22

µm syringe filter into a sterile tube.[2] This is crucial to remove any potential microbial

contamination.

Aliquot and Store: Dispense into single-use aliquots and store at -20°C or -80°C. Aqueous

solutions are more susceptible to degradation and contamination, so proper handling is

essential.

Stock Solution Preparation Workflow
The following diagram outlines the general workflow for preparing a stock solution of PSB-
0739.
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Caption: General workflow for PSB-0739 stock solution preparation.
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Storage and Handling
Proper storage is critical to maintain the stability and activity of PSB-0739.

Solid Compound: The solid powder should be stored desiccated at room temperature.[5]

Some suppliers recommend storage at 0-4°C for the short term or -20°C for the long term.[7]

Always follow the supplier's specific recommendations.

Stock Solutions:

Store stock solutions in tightly sealed vials to prevent solvent evaporation and moisture

absorption.

For optimal stability, store aliquots at -80°C for up to 6 months or at -20°C for up to 1

month.[2]

Avoid repeated freeze-thaw cycles, which can degrade the compound. Using single-use

aliquots is strongly recommended.

Working Dilutions: Prepare working dilutions from the stock solution immediately before use.

Do not store dilute aqueous solutions for extended periods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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